Cas no 1049130-41-7 (6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1049130-41-7
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4559803
• Update Time: 2025-06-26

6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2-Oxo-6-m-tolyl-1,2-dihydro-pyridine-3-carboxylic acid

• Inchi： 1S/C13H11NO3/c1-8-3-2-4-9(7-8)11-6-5-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： BFUVPLKCVZCRES-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(C)=C2)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1049130-41-7)

6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1049130-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-3-carboxylic acid backbone and 3-methylphenyl substitution, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules targeting inflammation, metabolic disorders, and other therapeutic areas.

The structural features of 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid make it a versatile building block in organic synthesis. Its dihydropyridine core is a common motif in many FDA-approved drugs, highlighting its pharmacological relevance. Recent studies have explored its derivatization to enhance bioavailability or modify its interaction with biological targets. For instance, modifications to the carboxylic acid group or the methylphenyl moiety can lead to compounds with improved efficacy or reduced side effects.

In the context of current research trends, 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid aligns with the growing demand for small-molecule therapeutics and precision medicine. Its potential as a kinase inhibitor or enzyme modulator has been a focal point in academic and industrial labs. Additionally, the compound's compatibility with green chemistry principles—such as solvent-free reactions or catalytic transformations—makes it attractive for sustainable drug development.

From a commercial perspective, the demand for 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1049130-41-7) is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often highlight its purity (>98%) and stability under standard storage conditions, ensuring reproducibility in experimental outcomes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity and assess batch-to-batch consistency.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary data suggest that derivatives of 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid may interact with pathways implicated in Alzheimer's or Parkinson's disease. This has spurred collaborations between academic institutions and biotech firms to explore its mechanistic underpinnings further.

In summary, 6-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1049130-41-7) represents a promising scaffold in modern drug discovery. Its multifaceted applications—from medicinal chemistry to biochemical assays—underscore its value as a research tool. As the scientific community continues to unravel its potential, this compound is poised to remain a key player in the development of next-generation therapeutics.